[3-(4-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H16N2O/c1-15-10-4-2-9(3-5-10)11-6-12(7-11,8-11)14-13/h2-5,14H,6-8,13H2,1H3
• InChI Key: XAFYIWRNCYRDBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C23CC(C2)(C3)NN
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol

Description

“[3-(4-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a complex organic compound. It contains a methoxyphenyl group, a bicyclic pentane structure, and a hydrazine group. The methoxyphenyl group is a common motif in organic chemistry and is known to contribute to the lipophilicity of the molecule. The bicyclic pentane structure is a compact and rigid structure that can contribute to the molecule’s stability. The hydrazine group is a functional group consisting of two nitrogen atoms, which can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bicyclic pentane structure would give the molecule a certain degree of rigidity, while the methoxyphenyl and hydrazine groups could potentially participate in various interactions depending on their positioning and the surrounding environment.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The hydrazine group is known to be reactive and could participate in various reactions, including reduction, oxidation, and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and atomic composition would all play a role in determining its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Hydrazine derivatives can be hazardous and require careful handling.

Future Directions

The future research directions for this compound could include exploring its potential applications, studying its reactivity and interactions with various targets, and developing methods for its safe and efficient synthesis.